2-[[4-benzyl-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide

• IUPAC Name: 2-[[4-benzyl-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide
• InChI: InChI=1S/C23H24ClN5OS/c1-16(2)23(3,15-25)26-20(30)14-31-22-28-27-21(18-11-7-8-12-19(18)24)29(22)13-17-9-5-4-6-10-17/h4-12,16H,13-14H2,1-3H3,(H,26,30)
• InChI Key: BGTNFDRSJBRQSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CSC1=NN=C(N1CC2=CC=CC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C23H24ClN5OS
• Molecular Weight: 454.0 g/mol

Description

Synthesis Analysis

The synthesis of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides involves a multi-step process starting with 4-chlorophenoxyacetic acid as the precursor. The initial step is the esterification of this acid, followed by treatment with hydrazine hydrate to yield an acetohydrazide intermediate. Subsequent ring closure with carbon disulfide and alcoholic potassium hydroxide produces a 1,3,4-oxadiazole-2-thiol core. The final step is the substitution at the thiol position with N-substituted-2-bromoacetamides, resulting in a variety of N-substituted oxadiazole derivatives. These compounds were confirmed by IR, 1H-NMR, and EI-MS spectral analysis and showed potential as antibacterial agents and moderate α-chymotrypsin enzyme inhibitors .

Molecular Structure Analysis

The molecular structure of N-(4-chlorophenyl)-2-[(4,6-di-aminopyrimidin-2-yl)sulfanyl]acetamide was characterized using vibrational spectroscopy and density functional theory (DFT) calculations. The optimized geometry indicated a non-planar arrangement between the phenyl and pyrimidine rings. The study also explored the stereo-electronic interactions that contribute to the molecule's stability, as confirmed by natural bond orbital (NBO) analysis. The presence of strong stable hydrogen-bonded N-H···N intermolecular interactions and weaker intramolecular interactions such as C-H···O and N-H···O were revealed through NBO analysis .

Chemical Reactions Analysis

The research does not provide explicit details on the chemical reactions of the specific compound "2-[[4-benzyl-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide." However, the synthesis process of related compounds suggests that the reactions involve esterification, hydrazinolysis, ring closure, and thiol substitution reactions. These reactions are crucial for creating the desired oxadiazole derivatives with potential biological activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compounds synthesized in the first study were not explicitly detailed. However, the antibacterial potential was highlighted, with one compound showing remarkable activity against various bacterial strains. The vibrational spectroscopic signatures of the compound studied in the second paper were obtained through Raman and Fourier transform infrared spectroscopy, which were compared with ab initio calculations. The pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity, were investigated, and in-silico docking indicated inhibition activity against a virus .

Scientific Research Applications

Synthesis Techniques and Applications

• Intramolecular Cyclization

  Research by Savchenko et al. (2020) explores the synthesis of pyridin-2(1H)-ones through intramolecular cyclization, which is relevant for creating derivatives of complex acetamides like the one . These derivatives have been studied for various functional applications, including bromination and nitration which could suggest their potential in further chemical modifications and applications in medicinal chemistry Savchenko et al., 2020.

• Antitumor Activity

  Albratty et al. (2017) discuss the synthesis and investigation of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, indicating a methodological approach to developing compounds with potential antitumor activity. This suggests that derivatives of the specified acetamide could be explored for similar biological activities Albratty et al., 2017.

• Antiviral and Virucidal Activity

  A study by Wujec et al. (2011) on the synthesis of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives showcases the evaluation of antiviral and virucidal activities, indicating potential applications of such compounds in virology and pharmaceutical development Wujec et al., 2011.

Molecular Studies and Applications

• Spectroscopic and Quantum Mechanical Studies

  Research by Mary et al. (2020) involves spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, highlighting the use of such compounds in understanding ligand-protein interactions and their efficiency in dye-sensitized solar cells (DSSCs). This could imply potential applications in biochemical research and renewable energy technologies Mary et al., 2020.

• Crystal Structures and Interactions

  Studies on the crystal structures of related acetamide compounds provide insights into their molecular conformation and intramolecular interactions, which are essential for understanding their reactivity and potential applications in drug design and material science Subasri et al., 2016.